1-[(4-bromophenoxy)methyl]-N-1,3-thiazol-2-yl-1H-pyrazole-3-carboxamide

• IUPAC Name: 1-[(4-bromophenoxy)methyl]-N-(1,3-thiazol-2-yl)pyrazole-3-carboxamide
• InChI: InChI=1S/C14H11BrN4O2S/c15-10-1-3-11(4-2-10)21-9-19-7-5-12(18-19)13(20)17-14-16-6-8-22-14/h1-8H,9H2,(H,16,17,20)
• InChI Key: YUTHQLPTGOBUQH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OCN2C=CC(=N2)C(=O)NC3=NC=CS3)Br
• Molecular Formula: C14H11BrN4O2S
• Molecular Weight: 379.23 g/mol

Description

1-[(4-bromophenoxy)methyl]-N-1,3-thiazol-2-yl-1H-pyrazole-3-carboxamide is a chemical compound used in scientific research. It is commonly referred to as BTZ043 and is a promising drug candidate for the treatment of tuberculosis.

Mechanism of Action

BTZ043 works by inhibiting the enzyme DprE1, which is involved in the synthesis of the mycobacterial cell wall. Specifically, BTZ043 inhibits the decaprenylphosphoryl-β-D-ribose 2'-epimerase activity of DprE1, which results in the accumulation of a toxic intermediate that leads to cell death.
Biochemical and Physiological Effects:
BTZ043 has been shown to have a selective and potent inhibitory effect on the growth of Mycobacterium tuberculosis. It has also been shown to have a low toxicity profile in vitro and in vivo. BTZ043 has been shown to be effective against both drug-susceptible and drug-resistant strains of tuberculosis.

Advantages and Limitations for Lab Experiments

One advantage of using BTZ043 in lab experiments is that it has a low toxicity profile, which makes it a safer alternative to other drugs used in tuberculosis research. One limitation is that it is still in the preclinical stage of development, which means that more research is needed to determine its safety and efficacy in humans.

Future Directions

There are several future directions for research on BTZ043. One direction is to further explore its activity against other bacterial species, including Mycobacterium leprae, Mycobacterium abscessus, and Mycobacterium ulcerans. Another direction is to investigate its potential use in combination therapy with other drugs for the treatment of tuberculosis. Additionally, further research is needed to determine its safety and efficacy in humans.

Scientific Research Applications

BTZ043 has been shown to be effective against drug-resistant strains of tuberculosis. It works by inhibiting the enzyme DprE1, which is essential for the synthesis of the mycobacterial cell wall. BTZ043 has also been shown to have activity against other bacterial species, including Mycobacterium leprae, Mycobacterium abscessus, and Mycobacterium ulcerans.